Cas no 5331-13-5 (1-phenylhexane-1,3-dione)
1-phenylhexane-1,3-dione structure
Product Name:1-phenylhexane-1,3-dione
CAS No:5331-13-5
MF:C12H14O2
MW:190.238363742828
CID:1582444
PubChem ID:220036
Update Time:2025-04-21
1-phenylhexane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-phenylhexane-1,3-dione
- 1-PHENYL-1,3-HEXANEDIONE
- 1-phenyl-1,3-hexadecanedione
- NSC2250
- CTK4J7548
- AC1Q5F1Q
- 1-phenyl-hexane-1,3-dione
- buterylacetophenone
- SureCN3163311
- AC1L581F
- AR-1C5323
- 1-phenyl-1,3-hexadione
- 1-phenyl-1,3-hexadione;1-phenyl-1,3-hexadecanedione;buterylacetophenone;1-phenyl-hexane-1,3-dione;1-PHENYL-1,3-HEXANEDIONE;
- CS-0297061
- AKOS010652636
- 5331-13-5
- EN300-1125650
- Butyrylacetophenon
- DTXSID30277405
- SCHEMBL3163311
- NSC-2250
- 1,3-Hexanedione, 1-phenyl-
-
- Inchi: 1S/C12H14O2/c1-2-6-11(13)9-12(14)10-7-4-3-5-8-10/h3-5,7-8H,2,6,9H2,1H3
- InChI Key: WBMJETLNTZLTFE-UHFFFAOYSA-N
- SMILES: O=C(CC(C1C=CC=CC=1)=O)CCC
Computed Properties
- Exact Mass: 190.09900
- Monoisotopic Mass: 190.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 1.033
- Boiling Point: 294.9°C at 760 mmHg
- Flash Point: 110°C
- Refractive Index: 1.507
- PSA: 34.14000
- LogP: 2.62860
1-phenylhexane-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1125650-0.05g |
1-phenylhexane-1,3-dione |
5331-13-5 | 95% | 0.05g |
$348.0 | 2023-10-26 | |
| Enamine | EN300-1125650-0.1g |
1-phenylhexane-1,3-dione |
5331-13-5 | 95% | 0.1g |
$364.0 | 2023-10-26 | |
| Enamine | EN300-1125650-0.25g |
1-phenylhexane-1,3-dione |
5331-13-5 | 95% | 0.25g |
$381.0 | 2023-10-26 | |
| Enamine | EN300-1125650-0.5g |
1-phenylhexane-1,3-dione |
5331-13-5 | 95% | 0.5g |
$397.0 | 2023-10-26 | |
| Enamine | EN300-1125650-1.0g |
1-phenylhexane-1,3-dione |
5331-13-5 | 1g |
$728.0 | 2023-06-09 | ||
| Enamine | EN300-1125650-2.5g |
1-phenylhexane-1,3-dione |
5331-13-5 | 95% | 2.5g |
$810.0 | 2023-10-26 | |
| Enamine | EN300-1125650-5.0g |
1-phenylhexane-1,3-dione |
5331-13-5 | 5g |
$2110.0 | 2023-06-09 | ||
| Enamine | EN300-1125650-10.0g |
1-phenylhexane-1,3-dione |
5331-13-5 | 10g |
$3131.0 | 2023-06-09 | ||
| Enamine | EN300-1125650-1g |
1-phenylhexane-1,3-dione |
5331-13-5 | 95% | 1g |
$414.0 | 2023-10-26 | |
| Enamine | EN300-1125650-5g |
1-phenylhexane-1,3-dione |
5331-13-5 | 95% | 5g |
$1199.0 | 2023-10-26 |
1-phenylhexane-1,3-dione Related Literature
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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